Cas no 2229630-22-0 (2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene)

• Product Name: 2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene
• CAS No: 2229630-22-0
• MF: C₉H₇BrClF
• MW: 249.507284402847
• CID: 6452978
• PubChem ID: 165676612
• Update Time: 2025-10-28

2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene
• 2229630-22-0
• EN300-1924621

• Inchi： 1S/C9H7BrClF/c1-6(5-11)8-3-2-7(12)4-9(8)10/h2-4H,1,5H2
• InChI Key： QSBMNIWGVACHJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=C)CCl)F

Computed Properties

• Exact Mass: 247.94037g/mol
• Monoisotopic Mass: 247.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene

Comprehensive Overview of 2-Bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene (CAS No. 2229630-22-0)

2-Bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene (CAS No. 2229630-22-0) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound features a benzene ring substituted with bromine, fluorine, and a 3-chloroprop-1-en-2-yl group, making it a versatile intermediate for constructing complex molecular architectures. Its unique structure has garnered attention in the development of agrochemicals, materials science, and bioactive molecules.

The compound's CAS number 2229630-22-0 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in green chemistry and sustainable synthesis have increased interest in halogenated compounds like this one, as they serve as building blocks for eco-friendly catalysts and biodegradable materials. Searches for "2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene uses" and "CAS 2229630-22-0 synthesis" reflect growing demand for specialized intermediates in drug discovery.

From a structural perspective, the presence of both bromine and fluorine atoms enables selective functionalization via cross-coupling reactions, a topic frequently queried in AI-driven chemical prediction platforms. The compound's vinyl chloride moiety further allows participation in cycloaddition and polymerization reactions, aligning with industry focus on high-performance polymers. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are essential for characterizing this material, as noted in recent patent literature.

In pharmaceutical contexts, derivatives of 2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene have shown promise in modulating biological targets, though specific therapeutic applications remain under investigation. This aligns with frequent search queries about "fluorinated benzene derivatives in medicine" and "halogenated compound drug development." The compound's stability under physiological conditions makes it valuable for prodrug design strategies.

Industrial applications leverage this chemical's reactivity in cascade reactions and multi-component couplings, particularly in flow chemistry systems. Safety data sheets emphasize standard organic lab precautions, with no extraordinary hazards reported. Environmental studies on similar haloarenes suggest moderate biodegradability, prompting research into enzymatic degradation pathways—a hotspot in biocatalysis research.

Emerging computational chemistry approaches, including DFT calculations and molecular docking, are being applied to predict the behavior of CAS 2229630-22-0 in complex systems. This intersects with frequent searches for "in silico halogen bonding studies" and "aromatic compound reactivity prediction." The compound's crystalline properties also make it relevant to X-ray crystallography method development.

Supply chain analytics indicate rising global demand for 2-bromo-1-(3-chloroprop-1-en-2-yl)-4-fluorobenzene, particularly from contract research organizations and specialty chemical manufacturers. Quality control protocols typically require ≥98% purity, with strict limits on isomeric impurities—details often sought in "halobenzene analytical standards" queries. Regulatory filings worldwide classify it as a standard organic compound without restrictive controls.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in transition metal catalysis, areas generating substantial academic interest. The compound's balanced lipophilicity and electronic properties position it as a valuable probe in chemical biology studies, addressing common search terms like "fluorescent benzene derivatives" and "bioorthogonal reaction handles."